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An In-depth Technical Guide to the GHS Hazard Classification of 7-Bromoheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for 7-Bromoheptan-2-one (CAS: 50775-02-
5). Authored for professionals in research and drug development, this document moves beyond a
simple recitation of hazards to explain the causality behind each classification. It integrates data
from authoritative sources to detail the specific GHS categories, including Flammable Liquids
(Category 4), Skin Irritation (Category 2), Serious Eye Irritation (Category 2A), and Specific Target
Organ Toxicity — Single Exposure (Category 3). Furthermore, this guide presents a robust
framework for risk assessment and delineates detailed, field-proven protocols for the safe
handling, storage, and disposal of this compound, ensuring a self-validating system of laboratory
safety.

Introduction to 7-Bromoheptan-2-one

7-Bromoheptan-2-one is a functionalized ketone with the molecular formula C7H13BrO[1]. Its
bifunctional nature, incorporating both a ketone and a terminal alkyl bromide, makes it a versatile
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intermediate in organic synthesis, particularly in the construction of more complex molecular
architectures relevant to pharmaceutical development. Its utility, however, necessitates a thorough
understanding of its inherent chemical hazards to ensure the safety of laboratory personnel and
the integrity of research. This guide provides the foundational knowledge for its safe and effective
use.

Table 1: Physicochemical Properties of 7-Bromoheptan-2-one

Property Value Source

Molecular Formula C7H13Bro PubChem[1]
Molecular Weight 193.08 g/mol PubChem[1]
CAS Number 50775-02-5 PubChem[1]
IUPAC Name 7-bromoheptan-2-one PubChem[1]

The Globally Harmonized System (GHS): A
Framework for Chemical Safety

The GHS provides a standardized and universal approach to chemical hazard classification and
communication[2]. Developed by the United Nations, it harmonizes the criteria for classifying
chemical hazards and standardizes the information presented on labels and safety data sheets
(SDS). For researchers and scientists, GHS is not merely a regulatory requirement but a critical
tool for immediate hazard recognition and risk assessment, enabling the implementation of
appropriate safety controls. The system is built on a "weight of evidence" approach, considering
all available data to classify a substance[3][4].

GHS Hazard Classification of 7-Bromoheptan-2-one

Based on data submitted to the European Chemicals Agency (ECHA) C&L Inventory, 7-
Bromoheptan-2-one has a harmonized GHS classification. This section deconstructs each
hazard class, explaining the underlying criteria that lead to its specific classification.

Table 2: GHS Classification Summary for 7-Bromoheptan-2-one
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Flammable Liquids, Category 4 (H227: Combustible

liquid)

7-Bromoheptan-2-one is classified as a Category 4 Combustible Liquid. This classification

applies to liquids with a flash point above 60 °C and up to 93 °C. While less of an immediate fire

risk than lower categories, it indicates that the substance can be ignited when heated to a

moderate temperature. This necessitates precautions against heating in the presence of ignition

sources.

Skin Irritation, Category 2 (H315: Causes skin irritation)

The classification as Skin Irritant Category 2 is based on evidence that the substance causes

reversible damage to the skin[5][6]. The GHS criteria for Category 2 are met when animal testing
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shows a mean score of = 2.3 and < 4.0 for erythema (redness) or edema (swelling) across tested
animals, or when inflammation persists to the end of the observation period[5][7]. This
classification signifies that direct contact with the skin is likely to cause a noticeable, but non-
permanent, inflammatory reaction.

Serious Eye Irritation, Category 2A (H319: Causes serious
eye irritation)

Eye Irritation Category 2 is assigned to substances that produce reversible changes in the eye
within a 21-day observation period[8][9]. The subcategory '2A" is crucial; it indicates that the
effects, while reversible, are not expected to clear within 7 days[9]. The underlying experimental
evidence for this classification would typically involve observing specific levels of corneal opacity,

iritis, or conjunctival redness and swelling in animal studies[8][10]. This makes immediate and
thorough eye protection a non-negotiable control measure.

Specific Target Organ Toxicity — Single Exposure,
Category 3 (H335: May cause respiratory irritation)

Specific Target Organ Toxicity (STOT) following a single exposure (STOT-SE) addresses non-
lethal, target organ effects from one-time contact[6][11]. Category 3 is specifically reserved for
transient effects, namely respiratory tract irritation or narcotic effects[6][12]. The H335 hazard
statement for 7-Bromoheptan-2-one points directly to its potential to irritate the respiratory
system upon inhalation of its vapors or aerosols[1]. This necessitates handling in a well-ventilated
area, preferably within a chemical fume hood.

Risk Assessment and Safe Handling Protocols

A robust safety plan is built on a logical hierarchy of controls. The following workflow and
protocols are designed to provide a self-validating system for managing the risks associated with
7-Bromoheptan-2-one.

Risk Assessment Workflow

A systematic risk assessment should precede any new experimental work with this compound.
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Caption: Risk assessment workflow for 7-Bromoheptan-2-one.

Experimental Protocol: Safe Handling and Use
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This protocol outlines the minimum required steps for safely handling 7-Bromoheptan-2-one in a

research setting.

1.

Preparation & Engineering Controls:

1.1 Verify that the chemical fume hood is operational (check airflow monitor). All handling of the
stock liquid and transfers must occur within the fume hood.

1.2 Ensure a certified safety shower and eyewash station are accessible and unobstructed.

1.3 Designate a specific area within the hood for the experiment to contain potential spills.
Cover the work surface with absorbent, disposable bench paper.

. Personal Protective Equipment (PPE):

2.1 Eye Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards. Standard
safety glasses are insufficient due to the H319 (serious eye irritation) classification.

2.2 Hand Protection: Wear nitrile gloves (minimum thickness of 4 mil). Check for tears or
punctures before use. For prolonged contact or large quantities, consider double-gloving or
using thicker butyl rubber gloves.

2.3 Body Protection: A flame-retardant lab coat must be worn and fully buttoned. Ensure
clothing covers all exposed skin on the arms and legs.

. Chemical Handling:

3.1 Ground/bond containers during transfer of large volumes to prevent static discharge, a
potential ignition source for the combustible liquid.

3.2 Use only non-sparking tools when opening or handling containers[13].

3.3 Avoid inhalation of vapors[13]. Keep the container tightly closed when not in use. Perform
all weighing and solution preparation in the fume hood.

3.4 Prevent skin and eye contact at all times. Use cannulas or syringes for liquid transfers
where possible to minimize exposure.

. Storage:

4.1 Store in a cool, dry, and well-ventilated area away from heat and sources of ignition[14].
4.2 Keep the container tightly closed and clearly labeled with the GHS pictogram and hazard
statements.

4.3 Store away from incompatible materials such as strong oxidizing agents and strong
bases[14][15].

. Spill & Emergency Response:
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5.1 Small Spill (<100 mL):

o Alert others in the lab.

» Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,
sand).

« Collect the absorbed material using non-sparking tools into a labeled, sealed container for
hazardous waste disposal.

+ Ventilate the area and wash the spill site after material pickup is complete.

o 5.2 Skin Contact: Immediately flush the affected skin with plenty of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

e 5.3 Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to

do. Seek immediate medical attention.

6. Waste Disposal:

¢ 6.1 All waste materials (excess reagent, contaminated absorbents, empty containers) must be
disposed of as hazardous chemical waste.

» 6.2 Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal[15]. Do not empty into drains[15].

Conclusion

The GHS classification of 7-Bromoheptan-2-one as a combustible liquid that causes skin and
serious eye irritation, as well as respiratory tract irritation, provides a clear directive for its cautious
handling. For the drug development and research professional, this classification is not a barrier
but a guide to informed risk management. By understanding the basis for each hazard statement
and implementing a hierarchical system of controls—prioritizing engineering solutions like fume
hoods and supplementing with appropriate administrative procedures and personal protective
equipment—this valuable chemical intermediate can be used both safely and effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uast

essential and advanced chemicals, empowering scientists Ontario, CA 91761, United States

and researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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